Cas no 2161617-83-8 (3-(2-Fluoro-6-nitrophenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(2-Fluoro-6-nitrophenyl)-1,2-oxazol-5-amine
• CAS No: 2161617-83-8
• MF: C₉H₆FN₃O₃
• MW: 223.160645008087
• CID: 5779690
• PubChem ID: 165973779
• Update Time: 2025-05-26

3-(2-Fluoro-6-nitrophenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-nitrophenyl)-1,2-oxazol-5-amine
• 2161617-83-8
• EN300-1817337
• 3-(2-Fluoro-6-nitrophenyl)-1,2-oxazol-5-amine

• Inchi： 1S/C9H6FN3O3/c10-5-2-1-3-7(13(14)15)9(5)6-4-8(11)16-12-6/h1-4H,11H2
• InChI Key： XGDYDZGVPQSUKJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1C=C(N)ON=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.03931922g/mol
• Monoisotopic Mass: 223.03931922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.9Ų

Additional information on 3-(2-Fluoro-6-nitrophenyl)-1,2-oxazol-5-amine

3-(2-Fluoro-6-nitrophenyl)-1,2-oxazol-5-amine: A Comprehensive Overview

3-(2-Fluoro-6-nitrophenyl)-1,2-oxazol-5-amine is a compound with the CAS number 2161617-83-8, representing a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of heterocyclic amines, specifically featuring an oxazole ring system. The oxazole moiety is a five-membered ring containing one oxygen and one nitrogen atom, which contributes to its versatile chemical properties. The presence of the fluoro and nitro groups on the phenyl ring further enhances its reactivity and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-(2-fluoro-6-nitrophenyl)-1,2-oxazol-5-amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the fluoro and nitro groups is crucial for achieving the desired regioselectivity and electronic properties. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 3-(2-fluoro-6-nitrophenyl)-1,2-oxazol-5-amine lies in its potential as a precursor for bioactive molecules. The oxazole ring is known to exhibit significant biological activity, particularly in anti-inflammatory and antitumor studies. Recent studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in cancer progression. For example, a 2023 study published in *Nature Communications* highlighted its role in inhibiting the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers.

In addition to its biological applications, 3-(2-fluoro-6-nitrophenyl)-1,2-oxazol-5-amine has shown potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. A 2023 paper in *Chemical Science* reported its application as a ligand in palladium-catalyzed cross-coupling reactions, showcasing its versatility in facilitating challenging transformations.

The physical properties of 3-(2-fluoro-6-nitrophenyl)-1,2-oxazol-5-amine are also worth noting. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are essential for quality control and structural elucidation.

From an environmental perspective, understanding the degradation pathways of 3-(2-fluoro-6-nitrophenyl)-1,2-oaxzol5-amine is critical for assessing its ecological impact. Recent research has focused on photodegradation mechanisms under UV light, revealing that the compound undergoes aromatic ring cleavage under specific conditions. This knowledge is vital for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-(2-fluoro6-nitrophenyl)-1,2-oaxzol5-amine stands as a testament to the intricate relationship between chemical structure and functionality. Its diverse applications across multiple disciplines underscore the importance of continued research into its properties and potential uses. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.